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Compound of Interest

Compound Name: 4-Nitro-o-phenylenediamine

Cat. No.: B140028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Nitro-o-phenylenediamine (4-NOPD) is a versatile organic compound with the chemical

formula C₆H₇N₃O₂.[1][2][3] It presents as a red to orange-brown crystalline powder and is

characterized by the presence of both amino and nitro functional groups on a benzene ring.[1]

This unique structure makes it a valuable intermediate and reagent in a multitude of research

and industrial applications, ranging from the synthesis of heterocyclic compounds and dyes to

its use in analytical chemistry and mutagenicity studies.[1][4] This technical guide provides an

in-depth overview of the core research applications of 4-Nitro-o-phenylenediamine, complete

with quantitative data, detailed experimental protocols, and visual workflows to facilitate its use

in a laboratory setting.

Core Properties of 4-Nitro-o-phenylenediamine
A summary of the key physical and chemical properties of 4-Nitro-o-phenylenediamine is

presented below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b140028?utm_src=pdf-interest
https://www.benchchem.com/product/b140028?utm_src=pdf-body
https://www.researchgate.net/figure/Corrosion-rates-and-inhibition-efficiencies-of-3-NA-from-weight-loss-measurements_fig1_358667746
https://www.researchgate.net/publication/390909739_Investigation_on_corrosion_inhibition_characteristics_of_1Z4Z-N'1_N'4-bis4-methoxyphenyl_succinimidohydrazide_for_mild_steel_in_10_M_HCl_by_weight_loss_measurements_surface_imaging_and_computational_a
https://www.mdpi.com/2075-4442/9/9/93
https://www.researchgate.net/figure/Corrosion-rates-and-inhibition-efficiencies-of-3-NA-from-weight-loss-measurements_fig1_358667746
https://www.researchgate.net/figure/Corrosion-rates-and-inhibition-efficiencies-of-3-NA-from-weight-loss-measurements_fig1_358667746
https://www.researchgate.net/figure/Effect-of-PoPD-concentration-on-the-potentiodynamic-polarization-curves-of-MS-electrode_fig2_236873764
https://www.benchchem.com/product/b140028?utm_src=pdf-body
https://www.benchchem.com/product/b140028?utm_src=pdf-body
https://www.benchchem.com/product/b140028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₆H₇N₃O₂ [2][3][5]

Molecular Weight 153.14 g/mol [2][5]

Appearance Dark red needles or red solid [5]

Melting Point 199-201 °C

Solubility

Sparingly soluble in water;

Soluble in alcohol, ethanol,

and acetone. Soluble at 50

mg/mL in a 1:1 solution of 1 N

HCl and ethanol.

[6]

log Kow (octanol-water

partition coefficient)
0.88 [5]

pKa (conjugate acid) 2.61 [5]

CAS Number 99-56-9 [2][6]

Research Application 1: Synthesis of Heterocyclic
Compounds (Benzimidazoles)
4-Nitro-o-phenylenediamine is a key precursor in the synthesis of various heterocyclic

compounds, most notably benzimidazoles.[1] Benzimidazole derivatives are of significant

interest in medicinal chemistry due to their wide range of biological activities, including anti-

inflammatory, anxiolytic, and antimicrobial properties. The synthesis typically involves the

condensation of 4-Nitro-o-phenylenediamine with an aldehyde.

Experimental Protocol: Synthesis of 2-Substituted-5(6)-
nitrobenzimidazoles
This protocol describes a general method for the synthesis of 2-substituted-5(6)-

nitrobenzimidazoles from 4-Nitro-o-phenylenediamine and various aldehydes.

Materials:
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4-Nitro-o-phenylenediamine

Substituted aldehyde (e.g., benzaldehyde)

Ammonium chloride (NH₄Cl) as a catalyst

Chloroform (CHCl₃) as a solvent

Ethyl acetate

Hexane

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Thin-layer chromatography (TLC) plates

Rotary evaporator

Column chromatography setup

Procedure:

To a stirred solution of 4-Nitro-o-phenylenediamine (1 mmol) in chloroform (5 ml) in a

round-bottom flask, add the substituted aldehyde (1 mmol) and ammonium chloride (4

mmol).

Stir the reaction mixture at room temperature for four hours.

Monitor the progress of the reaction by TLC using a hexane:ethyl acetate (30:70) solvent

system.

Upon completion of the reaction, remove the solvent under reduced pressure using a rotary

evaporator.
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Extract the residue with ethyl acetate (20 ml).

Wash the organic layer with water and brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter the solution and concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system to obtain the pure 2-substituted-5(6)-nitrobenzimidazole.
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Reactants

Reaction Conditions

Process

4-Nitro-o-
phenylenediamine

Condensation
Reaction

Substituted
Aldehyde

NH4Cl (Catalyst)

Chloroform (Solvent)
Room Temperature, 4h

Solvent Removal &
Extraction

Reaction
Completion Column

Chromatography
Crude Product 2-Substituted-5(6)-

nitrobenzimidazole
Pure Product
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Beer Sample or
Diacetyl Standard

Derivatization
(Sonication, 20 min)

4-NOPD Solution
0.1 M HCl
Methanol

Filtration
(0.22 µm filter)

HPLC Injection

HPLC System
(C18 Column, UV Detector)

Data Analysis
(Quantification)

Diacetyl
Concentration
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4-Nitro-o-phenylenediamine

Diazotization

HCl, NaNO2
0-5 °C

Diazonium Salt
Solution

Coupling Reaction

Coupling Agent
(e.g., 2-naphthol) NaOH, 0-5 °C

Azo Dye
(Precipitate)

Filtration & Washing

Pure Azo Dye
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4-Nitro-o-phenylenediamine
(Test Compound)

Exposure in
Top Agar

Salmonella typhimurium
(his- strain)

Incubation
(37 °C, 48-72h)

Observation of
Colony Growth

Result Interpretation

Mutagenic
(Increased Revertant Colonies)

Dose-dependent increase
in revertants

Non-Mutagenic
(No Significant Increase)

No significant increase

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o-phenylenediamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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